Cas no 144450-61-3 (1,7-Diisocyanato-4-(isocyanatomethyl)heptane)

• Product Name: 1,7-Diisocyanato-4-(isocyanatomethyl)heptane
• CAS No: 144450-61-3
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 2777523
• PubChem ID: 21885363
• Update Time: 2025-04-21

1,7-Diisocyanato-4-(isocyanatomethyl)heptane Chemical and Physical Properties

Names and Identifiers

• 1,7-DIISOCYANATO-4-(ISOCYANATOMETHYL)HEPTANE
• SCHEMBL187597
• DTXSID00619434
• 144450-61-3
• 1,7-Diisocyanato-4-(isocyanatomethyl)heptane

• Inchi： 1S/C11H15N3O3/c15-8-12-5-1-3-11(7-14-10-17)4-2-6-13-9-16/h11H,1-7H2
• InChI Key： WLXJUCCGNFZYKK-UHFFFAOYSA-N
• SMILES： O=C=NCC(CCCN=C=O)CCCN=C=O

Computed Properties

• Exact Mass: 237.11134135Da
• Monoisotopic Mass: 237.11134135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.3Ų